Cas no 883641-54-1 (1-(4-chlorophenyl)-4-{1-2-(3-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one)

• Product Name: 1-(4-chlorophenyl)-4-{1-2-(3-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• CAS No: 883641-54-1
• MF: C₂₆H₂₄ClN₃O₂
• MW: 445.940665245056
• CID: 6302895
• PubChem ID: 16450855
• Update Time: 2025-07-01

1-(4-chlorophenyl)-4-{1-2-(3-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-4-{1-2-(3-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• 1-(4-chlorophenyl)-4-(1-(2-(m-tolyloxy)ethyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one
• AKOS016166101
• AKOS001512296
• 1-(4-chlorophenyl)-4-{1-[2-(3-methylphenoxy)ethyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• F3243-0120
• 883641-54-1
• 1-(4-chlorophenyl)-4-[1-[2-(3-methylphenoxy)ethyl]benzimidazol-2-yl]pyrrolidin-2-one

• Inchi： 1S/C26H24ClN3O2/c1-18-5-4-6-22(15-18)32-14-13-29-24-8-3-2-7-23(24)28-26(29)19-16-25(31)30(17-19)21-11-9-20(27)10-12-21/h2-12,15,19H,13-14,16-17H2,1H3
• InChI Key： IKQFZFFUAOIHOX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(CC(C2=NC3C=CC=CC=3N2CCOC2C=CC=C(C)C=2)C1)=O

Computed Properties

• Exact Mass: 445.1557047g/mol
• Monoisotopic Mass: 445.1557047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 47.4Ų

Additional information on 1-(4-chlorophenyl)-4-{1-2-(3-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

Introduction to 1-(4-chlorophenyl)-4-{1-2-(3-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one (CAS No. 883641-54-1)

1-(4-chlorophenyl)-4-{1-2-(3-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 883641-54-1, represents a unique molecular structure that combines several pharmacophoric elements, making it a promising candidate for further investigation in medicinal chemistry. The presence of a pyrrolidinone core, coupled with substituents such as 4-chlorophenyl, 1H-1,3-benzodiazol-2-yl, and 3-methylphenoxy ethyl groups, suggests potential biological activities that warrant detailed exploration.

The compound's structure is characterized by a highly functionalized backbone, which includes a pyrrolidinone ring fused with a benzodiazole moiety. This arrangement is particularly intriguing from a chemical perspective, as it allows for multiple sites of interaction with biological targets. The 4-chlorophenyl group, for instance, is known to enhance lipophilicity and metabolic stability, while the 3-methylphenoxy ethyl chain introduces additional complexity and may contribute to binding affinity and selectivity. These features make the compound an attractive subject for drug discovery efforts aimed at identifying novel therapeutic agents.

In recent years, there has been growing interest in the development of compounds that combine anxiolytic and neuroprotective properties. The benzodiazole moiety in 1-(4-chlorophenyl)-4-{1-2-(3-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one suggests potential applications in this area. Benzodiazolones have been extensively studied for their ability to modulate GABAergic receptors, which are central to the regulation of anxiety and stress responses. The addition of the pyrrolidinone ring may further enhance these effects by providing additional binding interactions or by influencing the pharmacokinetic profile of the molecule.

The compound's unique structure also opens up possibilities for exploring its interactions with other biological targets. For example, the presence of aromatic rings and heterocyclic systems can facilitate interactions with enzymes and receptors involved in various disease pathways. This versatility makes 1-(4-chlorophenyl)-4-{1-2-(3-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one a valuable scaffold for medicinal chemists looking to develop targeted therapies.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling techniques can predict how 1-(4-chlorophenyl)-4-{1-2-(3-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one might interact with various biological targets, providing insights into its potential pharmacological activity. These predictions can guide experimental design and help prioritize compounds for further testing. As computational methods continue to improve, the process of identifying promising drug candidates like this one is becoming increasingly streamlined.

The synthesis of complex molecules such as 1-(4-chlorophenyl)-4-{1-2-(3-methylphenoxy)ethyl}-1H-1,3-benzodiazol^-₂-one poses significant challenges but also offers opportunities for innovation in synthetic chemistry. Novel synthetic routes can be developed to optimize yield and purity while reducing environmental impact. Green chemistry principles are increasingly being applied to pharmaceutical synthesis, ensuring that processes are sustainable and minimize waste. The development of efficient synthetic methodologies is crucial for advancing drug discovery efforts and bringing new treatments to patients more quickly.

The pharmacological evaluation of 1-(4-chlorophenyl)-4-{S-[N(N,N-dimethylethyleneamino)]carbonyl]-N-[(S-methylthiopropylamino)methylene]-5-thioxo-thiazolidinecarboxamide] is an essential step in determining its therapeutic potential. In vitro assays can be used to assess its activity against various biological targets, while preclinical studies can provide insights into its safety profile and efficacy in animal models. These studies are critical for understanding how the compound behaves in a biological system and whether it meets the criteria for further clinical development.

The future of drug discovery relies on interdisciplinary collaboration between chemists, biologists, pharmacologists, and computer scientists. By combining experimental data with computational predictions, researchers can accelerate the identification of promising drug candidates like 88364154 . This integrated approach allows for more informed decision-making throughout the drug development process.

In conclusion, 88364154 represents a fascinating compound with potential applications in various therapeutic areas. Its unique molecular structure suggests multiple sites of interaction with biological targets, making it an attractive candidate for further investigation. As research continues to uncover new insights into its pharmacological properties and synthetic possibilities，this compound holds promise as a valuable tool in the fight against disease。